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Introduction
ACP-044 (formerly known as CT-044) is a novel, first-in-class, orally bioavailable, non-opioid

analgesic agent under investigation for the treatment of both acute and chronic pain.

Developed by CerSci Therapeutics and later acquired by Acadia Pharmaceuticals, ACP-044 is

a reactive species decomposition accelerant (RSDAx) that functions as a peroxynitrite

decomposition catalyst.[1] Its mechanism of action, which involves modulating redox pathways

associated with pain signaling, represents a promising approach for pain management without

the addictive potential of opioids. This document provides a comprehensive overview of the

available information on ACP-044, including its proposed mechanism of action, a summary of

clinical trial data, and generalized protocols for the types of in vivo pain models likely used in its

preclinical evaluation.

Mechanism of Action: Peroxynitrite Decomposition
ACP-044's therapeutic potential lies in its ability to accelerate the decomposition of

peroxynitrite (ONOO⁻), a potent and cytotoxic reactive nitrogen species.[2][3] Peroxynitrite is

formed from the reaction of nitric oxide (NO•) and superoxide (O₂•⁻) and is a key mediator in

the pathophysiology of pain.

In conditions of tissue injury and inflammation, the production of both nitric oxide and

superoxide increases, leading to elevated levels of peroxynitrite. This accumulation contributes
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to pain through several downstream effects, including:

Peripheral and Central Sensitization: Peroxynitrite can directly activate and sensitize

nociceptors (pain-sensing neurons) in the peripheral nervous system. It can also contribute

to central sensitization in the spinal cord, a key process in the transition from acute to

chronic pain.

Inflammation: Peroxynitrite can exacerbate the inflammatory response by activating pro-

inflammatory signaling pathways.

Cytotoxicity: High concentrations of peroxynitrite can lead to cell damage and death through

the nitration and oxidation of proteins, lipids, and DNA.

By catalyzing the decomposition of peroxynitrite into less reactive species, ACP-044 is believed

to mitigate these pathological processes, thereby reducing pain perception.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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